![molecular formula C10H19KN2O3 B2786226 Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate CAS No. 2137090-16-3](/img/structure/B2786226.png)
Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate is a chemical compound that is commonly known as potassium alpha-ketoglutarate. It is an important molecule that is involved in various physiological processes in the human body.
Mechanism of Action
Potassium alpha-ketoglutarate works by increasing the levels of nitric oxide in the body. Nitric oxide is a molecule that is involved in various physiological processes, including vasodilation, immune function, and neurotransmission. By increasing the levels of nitric oxide, potassium alpha-ketoglutarate can improve blood flow, enhance immune function, and reduce inflammation.
Biochemical and Physiological Effects:
Potassium alpha-ketoglutarate has various biochemical and physiological effects. It has been shown to improve athletic performance by reducing muscle fatigue and enhancing endurance. It can also improve immune function by increasing the production of white blood cells. In addition, it has been shown to have a protective effect on the liver and kidneys by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Potassium alpha-ketoglutarate has several advantages and limitations for lab experiments. One advantage is that it is a relatively stable compound that can be easily synthesized. It is also readily available as a dietary supplement, making it easy to administer to study subjects. However, one limitation is that it can be difficult to control the dosage of potassium alpha-ketoglutarate in lab experiments. This can make it challenging to determine the optimal dosage for specific physiological effects.
Future Directions
There are several future directions for research on potassium alpha-ketoglutarate. One direction is to investigate its potential use as a therapeutic agent for various diseases, such as liver and kidney disease. Another direction is to study its effects on cognitive function and brain health. Additionally, more research is needed to determine the optimal dosage and duration of supplementation for specific physiological effects.
Conclusion:
In conclusion, potassium alpha-ketoglutarate is an important molecule that has various scientific research applications. It can be synthesized by reacting alpha-ketoglutaric acid with potassium hydroxide. It works by increasing the levels of nitric oxide in the body, which can improve blood flow, enhance immune function, and reduce inflammation. It has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.
Synthesis Methods
Potassium alpha-ketoglutarate can be synthesized by reacting alpha-ketoglutaric acid with potassium hydroxide. The reaction results in the formation of potassium alpha-ketoglutarate and water. The chemical equation for the reaction is as follows:
Alpha-ketoglutaric acid + Potassium Hydroxide → Potassium Alpha-ketoglutarate + Water
Scientific Research Applications
Potassium alpha-ketoglutarate has various scientific research applications. It is commonly used as a dietary supplement to improve athletic performance and reduce muscle fatigue. It has also been studied for its potential to enhance immune function and reduce inflammation. In addition, it has been shown to have a protective effect on the liver and kidneys.
properties
IUPAC Name |
potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3.K/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15;/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15);/q;+1/p-1/t7-,8-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNRKEYYROIJQID-WSZWBAFRSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(C(C)C)C(=O)[O-])N.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N[C@@H](C(C)C)C(=O)[O-])N.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19KN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.